Cas no 132898-94-3 ()

• CAS No: 132898-94-3
• MF: C₄H₆O₃
• MW: 102.088641643524
• CID: 6646792
• PubChem ID: 447684
• Update Time: 2024-03-02

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C4H6O3/c1-3(2-5)4(6)7/h2,5H,1H3,(H,6,7)
• InChI Key： KBXUTBMGSKKPFL-UHFFFAOYSA-N
• SMILES： OC(C(=CO)C)=O

Computed Properties

• Exact Mass: 102.031694049g/mol
• Monoisotopic Mass: 102.031694049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Vinylogous acids Vinylogous acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Vinylogous acids